YM 60828 YM 60828
Brand Name: Vulcanchem
CAS No.: 179755-65-8
VCID: VC21106282
InChI: InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34)
SMILES: CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Molecular Formula: C27H31N5O5S
Molecular Weight: 537.6 g/mol

YM 60828

CAS No.: 179755-65-8

Cat. No.: VC21106282

Molecular Formula: C27H31N5O5S

Molecular Weight: 537.6 g/mol

* For research use only. Not for human or veterinary use.

YM 60828 - 179755-65-8

Specification

CAS No. 179755-65-8
Molecular Formula C27H31N5O5S
Molecular Weight 537.6 g/mol
IUPAC Name 2-[(7-carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid
Standard InChI InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34)
Standard InChI Key NPBKHEMDWREFJJ-UHFFFAOYSA-N
SMILES CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Canonical SMILES CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O

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